N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

• IUPAC Name: N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide
• InChI: InChI=1S/C21H18ClN3O3S2/c1-13-4-5-15(12-14(13)2)20-23-21(28-24-20)19-18(10-11-29-19)30(26,27)25(3)17-8-6-16(22)7-9-17/h4-12H,1-3H3
• InChI Key: KGGAJKHJHYUEPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H18ClN3O3S2
• Molecular Weight: 460.0 g/mol

Description

N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C21H18ClN3O3S2 and its molecular weight is 459.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

The synthesis of derivatives related to this compound has shown potential in antiviral applications. For instance, a study involving the synthesis of similar sulfonamide derivatives demonstrated anti-tobacco mosaic virus activity, indicating the potential of these compounds in antiviral research (Chen et al., 2010).

Antibacterial Properties

Research has also delved into the antibacterial properties of compounds closely related to N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide. A study focused on the synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides found that these compounds showed significant antibacterial activity against various bacterial strains (Siddiqui et al., 2014).

Endothelin Receptor Antagonism

Another research area explores the role of similar compounds as endothelin receptor antagonists. A study on 2-aryloxycarbonylthiophene-3-sulfonamides, which are structurally similar, showed that these compounds can act as potent and selective antagonists of endothelin receptors (Raju et al., 1997).

Biotransformation Studies

Compounds like N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide have also been used in biotransformation studies. For example, research involving the transformation of dimethylbenzothiophenes by Pseudomonas strains provides insights into the microbial degradation of sulfur heterocycles in petroleum (Kropp et al., 1996).

Molecular Docking and Cytotoxicity Studies

Furthermore, molecular docking and cytotoxicity studies of similar compounds have been conducted to evaluate their potential as cancer inhibitors. A study on sulfonamide derivatives with an isoxazolyl-phenyl moiety showed that these compounds exhibited promising in vitro antitumor activity against various cancer cell lines (Fahim & Shalaby, 2019).